Cas no 51337-03-2 (1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol)
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol
- EN300-1828199
- 51337-03-2
- SCHEMBL5354526
-
- Inchi: 1S/C9H11F2NO/c1-12-5-9(13)7-3-2-6(10)4-8(7)11/h2-4,9,12-13H,5H2,1H3
- InChI Key: ATSDZHHXGGYOGM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(CNC)O)F
Computed Properties
- Exact Mass: 187.08087030g/mol
- Monoisotopic Mass: 187.08087030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.3Ų
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1828199-0.05g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1828199-0.1g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1828199-0.25g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1828199-0.5g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1828199-1.0g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1828199-2.5g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1828199-5.0g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1828199-10.0g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1828199-1g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1828199-5g |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol |
51337-03-2 | 5g |
$1821.0 | 2023-09-19 |
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol
Recent Advances in the Study of 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 51337-03-2)
1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 51337-03-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly due to its structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic uses.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol, highlighting its efficient production through a multi-step organic synthesis process. The study emphasized the compound's high yield and purity, which are critical for its application in preclinical and clinical studies. Additionally, the research team identified several derivatives of the compound that exhibit enhanced biological activity, opening new avenues for drug discovery.
In terms of pharmacological properties, a 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the compound's mechanism of action. The researchers found that 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol acts as a potent agonist for certain neurotransmitter receptors, suggesting its potential use in treating neurological disorders. The study also noted the compound's favorable pharmacokinetic profile, including good bioavailability and low toxicity, which are essential for further development.
Another significant advancement was reported in a recent patent application, which described the use of 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol in combination therapies for cancer. The patent highlighted the compound's ability to enhance the efficacy of existing chemotherapeutic agents while minimizing side effects. This finding has sparked interest in the pharmaceutical industry, with several companies initiating preclinical trials to evaluate its potential in oncology.
Despite these promising developments, challenges remain in the clinical translation of 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol. A review article in Expert Opinion on Drug Discovery pointed out the need for more extensive toxicology studies and formulation optimization to ensure the compound's safety and efficacy in humans. The authors also called for collaborative efforts between academia and industry to accelerate the development process.
In conclusion, 1-(2,4-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 51337-03-2) represents a promising candidate for various therapeutic applications. Recent research has shed light on its synthetic accessibility, pharmacological properties, and potential clinical uses. However, further studies are needed to address the remaining challenges and fully realize its therapeutic potential. This compound continues to be a focal point in chemical biology and pharmaceutical research, with ongoing investigations expected to yield more insights in the near future.
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